Cas no 118420-05-6 (3-(6-Phenoxy-3-pyridyl)acrylic Acid)

• Product Name: 3-(6-Phenoxy-3-pyridyl)acrylic Acid
• CAS No: 118420-05-6
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD00205453
• CID: 131846
• PubChem ID: 5712506
• Update Time: 2025-06-08

3-(6-Phenoxy-3-pyridyl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(6-phenoxy-3-pyridinyl)-, (E)- (9CI)
• 3-(6-Phenoxy-3-pyridyl)acrylic acid
• 3-(6-PHENOXYPYRID-3-YL)ACRYLIC ACID
• 3-(6-phenoxypyridin-3-yl)prop-2-enoic acid
• (E)-3-(6-phenoxy-pyridin-3-yl)-acrylic acid
• RARECHEM AL BK 1323
• (E)-3-(6-Phenoxypyridin-3-yl)acrylic acid
• (2E)-3-(6-Phenoxypyridin-3-yl)prop-2-enoic acid, trans-3-(6-Phenoxypyridin-3-yl)acrylic acid
• 118420-05-6
• AS-5318
• 3-(6-Phenoxypyridin-3-yl)acrylicacid
• MFCD00205453
• 3-(6-Phenoxypyridin-3-yl)acrylic acid
• AKOS015996779
• (2E)-3-(6-phenoxypyridin-3-yl)prop-2-enoic acid
• SCHEMBL3179345
• (E)-3-(6-phenoxypyridin-3-yl)prop-2-enoic acid
• 3-(6-Phenoxy-3-pyridyl)acrylic Acid

• MDL： MFCD00205453
• Inchi： 1S/C14H11NO3/c16-14(17)9-7-11-6-8-13(15-10-11)18-12-4-2-1-3-5-12/h1-10H,(H,16,17)/b9-7+
• InChI Key： TWPKEZACBDVQNY-VQHVLOKHSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(/C=C/C(=O)O)=CN=1

Computed Properties

• Exact Mass: 241.07400
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.277
• Boiling Point: 422.7°Cat760mmHg
• Flash Point: 209.4°C
• Refractive Index: 1.642
• PSA: 59.42000
• LogP: 2.97170

3-(6-Phenoxy-3-pyridyl)acrylic Acid Security Information

• Hazardous Material Identification：

Additional information on 3-(6-Phenoxy-3-pyridyl)acrylic Acid

Comprehensive Overview of 3-(6-Phenoxy-3-pyridyl)acrylic Acid (CAS No. 118420-05-6): Properties, Applications, and Industry Insights

3-(6-Phenoxy-3-pyridyl)acrylic Acid (CAS No. 118420-05-6) is a specialized organic compound with a unique molecular structure that combines a phenoxy group, a pyridine ring, and an acrylic acid moiety. This combination grants the compound distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's CAS number 118420-05-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for 3-(6-Phenoxy-3-pyridyl)acrylic Acid has surged due to its role as a key intermediate in synthesizing advanced active pharmaceutical ingredients (APIs). Researchers are particularly interested in its potential applications in drug discovery, especially for targeting inflammatory pathways and metabolic disorders. The compound's pyridine-acrylic acid backbone is also being explored in crop protection formulations, aligning with the global push for sustainable agriculture and reduced environmental impact.

From a technical perspective, CAS 118420-05-6 exhibits notable solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in laboratory settings. Its molecular weight of 241.24 g/mol and melting point range (typically 160–165°C) are frequently cited in analytical reports. These properties are critical for quality control during large-scale production, a topic increasingly searched by manufacturers optimizing batch consistency and purity standards.

The compound's synthetic routes often involve cross-coupling reactions or Knoevenagel condensation, methods widely discussed in organic chemistry forums. Recent patents highlight innovative approaches to improve yield efficiency while minimizing byproducts—a priority for cost-sensitive industries. Environmental concerns have also driven interest in green chemistry adaptations for producing 3-(6-Phenoxy-3-pyridyl)acrylic Acid, such as catalytic methods reducing heavy metal waste.

Market analysts note growing inquiries about supply chain stability for CAS 118420-05-6, reflecting broader trends in specialty chemicals procurement. Companies are increasingly seeking GMP-compliant suppliers to meet stringent regulatory requirements in Europe and North America. Meanwhile, academic studies explore the compound's structure-activity relationships (SAR), particularly how modifications to its phenoxy or acrylic acid groups could enhance bioactivity—a hot topic in medicinal chemistry circles.

Quality assurance protocols for 3-(6-Phenoxy-3-pyridyl)acrylic Acid typically involve HPLC analysis and spectroscopic characterization (FTIR, NMR). These methods address frequent customer questions about isomeric purity and residual solvent levels. Storage recommendations usually emphasize protection from moisture and light, with stability data showing optimal performance when kept below 4°C—details crucial for logistics teams managing temperature-sensitive chemicals.

Emerging applications include the compound's use in photoresist materials for electronics manufacturing, capitalizing on its UV-absorbing properties. This aligns with semiconductor industry demands for novel high-performance polymers. Additionally, its potential as a ligand in catalytic systems is under investigation, particularly for asymmetric synthesis—an area gaining traction in chiral drug development.

Regulatory documentation for 118420-05-6 often references REACH compliance and FDA guidelines for impurities, reflecting heightened scrutiny of chemical safety profiles. Safety Data Sheets (SDS) typically classify the compound as non-hazardous under normal handling conditions, though standard laboratory PPE (gloves, goggles) is recommended—a point emphasized in occupational health training modules.

Future research directions may explore 3-(6-Phenoxy-3-pyridyl)acrylic Acid's role in bioconjugation techniques or prodrug formulations, leveraging its reactive carboxyl group. The compound's versatility ensures its relevance across multiple high-growth sectors, from precision medicine to advanced materials, making it a noteworthy subject for ongoing scientific and industrial innovation.